molecular formula C11H15BrO3 B8568767 2-Bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene

2-Bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene

Cat. No.: B8568767
M. Wt: 275.14 g/mol
InChI Key: DXJOSGMHKYCYJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene is a useful research compound. Its molecular formula is C11H15BrO3 and its molecular weight is 275.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15BrO3

Molecular Weight

275.14 g/mol

IUPAC Name

2-bromo-1,3-dimethoxy-5-(1-methoxyethyl)benzene

InChI

InChI=1S/C11H15BrO3/c1-7(13-2)8-5-9(14-3)11(12)10(6-8)15-4/h5-7H,1-4H3

InChI Key

DXJOSGMHKYCYJW-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(C(=C1)OC)Br)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a tetrahydrofuran (100 mL) solution of 1-(4-bromo-3,5-dimethoxyphenyl)ethanol (7.24 g, 27.7 mmol) was added sodium hydride (1.33 g, 33.2 mmol) at 0° C., and the mixture was stirred for 10 minutes. To the mixture was added dropwise iodomethane (1.90 mL, 30.5 mmol), and the mixture was stirred at room temperature for one hour. After the reaction was completed, water was added to the reaction mixture while cooling on ice, which was extracted with ethyl acetate and dried over anhydrous magnesium sulfate, and the solvent was then distilled off under reduced pressure. The residue was purified by silica gel column chromatography (n-heptane/ethyl acetate: 10/1 then 1/4) to obtain the title compound (7.39 g, 26.9 mmol).
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
7.24 g
Type
reactant
Reaction Step One
Quantity
1.33 g
Type
reactant
Reaction Step One
Quantity
1.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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